2-Oxo-3H-oxazolo[4,5-h]quinoline

• Molecular Formula: C10H6N2O2
• Molecular Weight: 186.17 g/mol
• IUPAC Name: 3H-[1,3]oxazolo[4,5-h]quinolin-2-one
• InChI: InChI=1S/C10H6N2O2/c13-10-12-7-4-3-6-2-1-5-11-8(6)9(7)14-10/h1-5H,(H,12,13)
• InChI Key: ADUUMUIYOPOCGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C3=C(C=C2)NC(=O)O3)N=C1

Description

2-Oxo-3H-oxazolo[4,5-h]quinoline is a useful research compound. Its molecular formula is C10H6N2O2 and its molecular weight is 186.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 7-amino-8-hydroxyquinoline (3.2 g, 20.0 mmol) in methylene chloride (50 ml) was treated with 25 ml of 1.6M phosgene gas in methylene chloride. Triethylamine (12 ml) was slowly added and the reaction was stirred overnight. The reaction mixture was partially concentrated and water was added. After treating the resulting mixture with aqueous ammonium hydroxide a precipitate formed which was filtered and dried giving 3.4 g (91% yield) of solid. M.P. >300° C.